Cas no 923226-58-8 (methyl N-(1-{1-2-(3-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)carbamate)

• Product Name: methyl N-(1-{1-2-(3-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)carbamate
• CAS No: 923226-58-8
• MF: C₂₀H₂₃N₃O₄
• MW: 369.414324998856
• CID: 5448276
• PubChem ID: 18590001
• Update Time: 2025-05-17

methyl N-(1-{1-2-(3-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-(1-{1-[2-(3-methoxyphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}ethyl)carbamate
• methyl N-[1-[1-[2-(3-methoxyphenoxy)ethyl]benzimidazol-2-yl]ethyl]carbamate
• 923226-58-8
• AKOS024478990
• methyl (1-(1-(2-(3-methoxyphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)ethyl)carbamate
• SR-01000917438-1
• F2973-0067
• SR-01000917438
• VU0506765-1
• methyl N-(1-{1-2-(3-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)carbamate

• Inchi： 1S/C20H23N3O4/c1-14(21-20(24)26-3)19-22-17-9-4-5-10-18(17)23(19)11-12-27-16-8-6-7-15(13-16)25-2/h4-10,13-14H,11-12H2,1-3H3,(H,21,24)
• InChI Key： OKODPXXWCQFQEX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)OC)CCN1C2C=CC=CC=2N=C1C(C)NC(=O)OC

Computed Properties

• Exact Mass: 369.16885622g/mol
• Monoisotopic Mass: 369.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.6Ų

Additional information on methyl N-(1-{1-2-(3-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)carbamate

Recent Advances in the Study of Methyl N-(1-{1-2-(3-Methoxyphenoxy)ethyl-1H-1,3-Benzodiazol-2-yl}ethyl)carbamate (CAS: 923226-58-8)

The compound methyl N-(1-{1-2-(3-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)carbamate (CAS: 923226-58-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodiazole core and carbamate functional group, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary in vitro studies suggest that methyl N-(1-{1-2-(3-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)carbamate exhibits selective binding affinity towards certain enzyme systems, particularly those involved in inflammatory pathways. Researchers have employed molecular docking simulations and X-ray crystallography to map the binding sites and understand the structural basis of its activity. These findings are critical for the rational design of derivatives with enhanced potency and selectivity.

In addition to its biochemical properties, recent pharmacokinetic studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profile. Animal models have shown that the compound has favorable bioavailability and a relatively long half-life, making it a viable candidate for further development. However, challenges such as metabolic stability and potential toxicity in higher doses remain areas of active research. Advanced formulations, including nanoparticle-based delivery systems, are being explored to optimize its therapeutic index.

The therapeutic potential of methyl N-(1-{1-2-(3-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)carbamate extends to several disease areas. Notably, its anti-inflammatory and neuroprotective effects have been highlighted in recent preclinical studies. For instance, in models of neurodegenerative diseases, the compound has shown efficacy in reducing oxidative stress and inhibiting apoptotic pathways. These findings position it as a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Despite these advancements, several questions remain unanswered. The exact molecular targets and downstream signaling pathways affected by the compound require further elucidation. Additionally, comprehensive toxicological studies are needed to assess its safety profile in humans. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, methyl N-(1-{1-2-(3-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)carbamate (CAS: 923226-58-8) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising biological activities make it a valuable subject for ongoing and future studies. As research progresses, this compound may pave the way for novel therapeutic interventions in a range of diseases.